6-Benzyloxymethyl-4-hydroxypyrimidine
Overview
Description
“6-Benzyloxymethyl-4-hydroxypyrimidine” is a biochemical used for proteomics research . It has a molecular formula of C12H12N2O2 and a molecular weight of 216.24 .
Synthesis Analysis
The synthesis of “6-Benzyloxymethyl-4-hydroxypyrimidine” can be achieved from Ethyl 4-(benzyloxy)-3-oxobutanoate and Formamidine acetate .
Molecular Structure Analysis
The molecular structure of “6-Benzyloxymethyl-4-hydroxypyrimidine” consists of 12 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms .
Scientific Research Applications
Pharmacological Applications
Pyrimidine derivatives, including 6-Benzyloxymethyl-4-hydroxypyrimidine, are broadly applied in therapeutic disciplines due to their high degree of structural diversity . They are recognized as valuable compounds in the treatment of various diseases .
Anticancer Applications
Pyrimidine derivatives have been designed and developed for their anticancer activity . They have been used in the modulation of myeloid leukemia, breast cancer, and idiopathic pulmonary fibrosis .
Antimicrobial Applications
Pyrimidine derivatives have shown antimicrobial activity . They have been used in the development of new antimicrobial drugs .
Antifungal Applications
Pyrimidine derivatives have also shown antifungal activity . They have been used in the development of new antifungal drugs .
Antiparasitic Applications
Pyrimidine derivatives have shown antiparasitic activity . They have been used in the development of new antiparasitic drugs .
Cardiovascular Applications
Pyrimidine derivatives have been used as cardiovascular agents and antihypertensives . They have been used in the treatment of cardiovascular diseases .
Anti-Inflammatory and Analgesic Applications
Pyrimidine derivatives have shown anti-inflammatory and analgesic activities . They have been used in the development of new anti-inflammatory and analgesic drugs .
Antidiabetic Applications
Pyrimidine derivatives have shown antidiabetic activity . They have been used in the development of new antidiabetic drugs .
Future Directions
properties
IUPAC Name |
4-(phenylmethoxymethyl)-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c15-12-6-11(13-9-14-12)8-16-7-10-4-2-1-3-5-10/h1-6,9H,7-8H2,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKUDVCRFJAGXAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC2=CC(=O)NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90632617 |
Source
|
| Record name | 6-[(Benzyloxy)methyl]pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90632617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Benzyloxymethyl-4-hydroxypyrimidine | |
CAS RN |
188177-37-9 |
Source
|
| Record name | 6-[(Benzyloxy)methyl]pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90632617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,3R)-Methyl 1-(benzo[D][1,3]dioxol-5-YL)-2,3,4,9-tetrahydro-1H-pyrido[3,4-B]indole-3-carboxylate hydrochloride](/img/structure/B63314.png)
![3,6-Dioxabicyclo[3.1.0]hexan-2-one,4-butyl-4-ethoxy-,[1R-(1alpha,4alpha,5alpha)]-(9CI)](/img/structure/B63322.png)
